N'-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide

• CAS No.: 560077-13-6
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol
• IUPAC Name: N-[(1-ethylpiperidin-4-ylidene)amino]-2-methylbutanamide
• InChI: InChI=1S/C12H23N3O/c1-4-10(3)12(16)14-13-11-6-8-15(5-2)9-7-11/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key: ZEGGGTRWKNRFOJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NN=C1CCN(CC1)CC

Description

N’-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide is a chemical compound with a complex structure that includes a piperidine ring, an ethyl group, and a hydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide typically involves the reaction of 1-ethylpiperidine with 2-methylbutanehydrazide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as acetonitrile, and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N’-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide). Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N’-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products

Mechanism of Action

The mechanism of action of N’-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide involves its interaction with specific molecular targets and pathways within cells. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar Compounds

N-(1-Methylpiperidin-4-ylidene)acetohydrazide: Similar structure but with a methyl group instead of an ethyl group.

N-(1-Ethylpiperidin-4-ylidene)hydroxylamine: Contains a hydroxylamine group instead of a hydrazide group

Uniqueness

N’-(1-Ethylpiperidin-4-ylidene)-2-methylbutanehydrazide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .